Cas no 120090-10-0 (Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate))

• Product Name: Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate)
• CAS No: 120090-10-0
• MF: C₂₉H₅₂NO₄P
• MW: 509.701250076294
• CID: 5177115
• Update Time: 2025-10-18

Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate)

• Inchi： 1S/C29H52NO4P/c1-20(2)7-6-8-21(3)25-11-12-26-24-10-9-22-19-23(34-35(31,32)33-18-17-30)13-15-28(22,4)27(24)14-16-29(25,26)5/h9,20-21,23-27H,6-8,10-19,30H2,1-5H3,(H,31,32)/t21-,23+,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： IUVKBFKYOIESKA-AXYOXNHISA-N
• SMILES： [C@@H]1(OP(OCCN)(O)=O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(C)C)CC3)CC=2

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 589.0±60.0 °C(Predicted)
• pka: 1.18±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives

Additional information on Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate)

Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate): A Comprehensive Overview

Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate) is a phosphorylated sterol derivative that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, identified by its CAS number 120090-10-0, represents a unique intersection of steroidal chemistry and phosphorus-based biochemistry. Its molecular structure, featuring a cholest-5-en-3-ol backbone modified with a 2-aminoethyl hydrogen phosphate group, positions it as a potentially valuable intermediate in the synthesis of complex biomolecules and drug candidates.

The stereochemistry of this compound is particularly noteworthy, with the (3β)-configuration indicating a specific spatial arrangement of functional groups around the steroid nucleus. This stereochemical feature is often critical in determining the biological activity of steroidal compounds, making Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate) a subject of intense study in medicinal chemistry. The presence of the phosphate group further enhances its potential utility, as phosphate esters are ubiquitous in biological systems and play crucial roles in energy transfer, signal transduction, and metabolic pathways.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound. Researchers have employed novel catalytic techniques to introduce the 2-aminoethyl hydrogen phosphate moiety with high selectivity and yield. These improvements have not only made the compound more accessible for research purposes but also opened up new avenues for its application in drug development. For instance, the ability to modify steroidal backbones with phosphorylated groups has led to the discovery of novel compounds with enhanced binding affinity and reduced toxicity compared to their unmodified counterparts.

The biological significance of Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate) has been explored in several cutting-edge studies. One such study published in the journal *Bioorganic & Medicinal Chemistry* highlighted its potential role as a modulator of lipid metabolism. The compound was found to interact with key enzymes involved in cholesterol synthesis and transport, suggesting its utility in developing therapies for hypercholesterolemia. Additionally, preliminary in vitro experiments have demonstrated its ability to influence cellular signaling pathways associated with inflammation and oxidative stress, making it a promising candidate for anti-inflammatory applications.

Another area where this compound has shown promise is in the development of targeted drug delivery systems. The steroidal backbone provides an excellent scaffold for designing molecules that can selectively interact with biological targets, while the phosphorylated group enhances stability and bioavailability. Researchers are exploring its use as a prodrug or a carrier molecule for therapeutic agents targeting specific diseases such as cancer and neurodegenerative disorders. The ability to conjugate small-molecule drugs to this phospho-steryl derivative could lead to more effective and targeted therapies with fewer side effects.

The structural versatility of Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate) also makes it an attractive candidate for material science applications. Its amphiphilic nature allows it to form stable nanoparticles when combined with appropriate solvents or surfactants. These nanoparticles have been investigated as carriers for delivering nucleic acids, proteins, and other bioactive molecules into cells. The precise control over particle size and surface properties afforded by this compound could revolutionize gene therapy and vaccine development.

In conclusion, Cholest-5-en-3-ol (3β)-, 3-(2-aminoethyl hydrogen phosphate) is a multifaceted compound with significant potential across multiple domains of biochemical research. Its unique structural features, combined with recent advancements in synthetic methodologies, have positioned it as a valuable tool for drug discovery, material science, and biotechnology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and biotechnology.